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Compound of Interest

Compound Name: 5-Sulfoisophthalic acid

Cat. No.: B1211118

An in-depth guide for researchers, scientists, and drug development professionals on the
nomenclature, properties, and synthesis of 5-Sulfoisophthalic Acid.

This technical guide provides a detailed overview of 5-Sulfoisophthalic acid, a chemical
compound utilized in various industrial and research applications. This document outlines its
official IUPAC name, common synonyms, key chemical and physical properties, and
established experimental protocols for its synthesis.

Nomenclature: IUPAC Name and Synonyms

The compound commonly referred to as 5-Sulfoisophthalic acid is systematically named
according to the International Union of Pure and Applied Chemistry (IUPAC) nomenclature. It is
also known by several other names and identifiers, which are frequently encountered in
commercial and scientific literature.

The IUPAC name for 5-Sulfoisophthalic acid is 3,5-dicarboxybenzenesulfonic acid.

It is important to note that this compound is frequently used and sold as its monosodium salt.
The IUPAC name for the monosodium salt is sodium 3,5-dicarboxybenzenesulfonate.[1]

A variety of synonyms are used to identify 5-Sulfoisophthalic acid and its common salt forms.
These include:

o 5-Sulfo-1,3-benzenedicarboxylic acid[1]
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» 3,5-Dicarboxybenzensulfonic acid sodium salt[2]
o 5-Sodiosulfoisophthalic acid[3]

» Monosodium 5-sulfoisophthalate[1][4]

e Sodium 5-sulfoisophthalate[3]

e Sodium hydrogen-5-sulphoisophthalate[1]

o 5-Sulfoisophthalic Acid Monosodium Salt[1]

« Na-SIPA[5]

Quantitative Data

The physical and chemical properties of 5-Sulfoisophthalic acid and its monosodium salt are
summarized in the table below for easy reference and comparison. These properties are critical
for its handling, application, and integration into various chemical processes.

Property Value (Monosodium Salt)
Molecular Formula CsHsNaO7S[4]
Molecular Weight 268.18 g/mol [1]

CAS Number 6362-79-4[2][3][4]
Appearance White powder/solid[2]
Melting Point 373 - 375 °C[2]

pH 1.1 (30%)[2]
Hydrogen Bond Donor Count 2[1]

Hydrogen Bond Acceptor Count 7[1]

Rotatable Bond Count 3[1]

Topological Polar Surface Area 140 A?[1]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA1802822&productDescription=5-SULFOISOPHTHALIC+AC+MON+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/142794
https://pubchem.ncbi.nlm.nih.gov/compound/Monosodium-5-sulfoisophthalate
https://www.scbt.com/p/5-sulfoisophthalic-acid-monosodium-salt-6362-79-4
https://www.sigmaaldrich.com/US/en/product/aldrich/142794
https://pubchem.ncbi.nlm.nih.gov/compound/Monosodium-5-sulfoisophthalate
https://www.benchchem.com/product/b1211118?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Monosodium-5-sulfoisophthalate
http://arveelabs.com/Sodium-Sipa.aspx
https://www.benchchem.com/product/b1211118?utm_src=pdf-body
https://www.scbt.com/p/5-sulfoisophthalic-acid-monosodium-salt-6362-79-4
https://pubchem.ncbi.nlm.nih.gov/compound/Monosodium-5-sulfoisophthalate
https://www.fishersci.com/store/msds?partNumber=AAA1802822&productDescription=5-SULFOISOPHTHALIC+AC+MON+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/142794
https://www.scbt.com/p/5-sulfoisophthalic-acid-monosodium-salt-6362-79-4
https://www.fishersci.com/store/msds?partNumber=AAA1802822&productDescription=5-SULFOISOPHTHALIC+AC+MON+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1802822&productDescription=5-SULFOISOPHTHALIC+AC+MON+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1802822&productDescription=5-SULFOISOPHTHALIC+AC+MON+100G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Monosodium-5-sulfoisophthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Monosodium-5-sulfoisophthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Monosodium-5-sulfoisophthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Monosodium-5-sulfoisophthalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

The synthesis of 5-Sulfoisophthalic acid and its subsequent conversion to the monosodium
salt are well-documented processes. The following protocols are based on established
methodologies.

Synthesis of 5-Sulfoisophthalic Acid

A common method for the preparation of 5-Sulfoisophthalic acid involves the sulfonation of
isophthalic acid.

Reaction: Isophthalic acid is reacted with fuming sulfuric acid (oleum).[6][7]

Temperature: The reaction is typically carried out at a temperature range of 150-200°C.[7]

Duration: The reaction is allowed to proceed for 5-10 hours.[7]

Work-up: The reaction mixture is then cooled and quenched with water. The crude product
can be isolated by filtration.[6]

Purification of 5-Sulfoisophthalic Acid

Purification of the crude 5-Sulfoisophthalic acid can be achieved through washing with acetic
acid to remove impurities such as residual sulfuric acid.[6]

Preparation of 5-Sulfoisophthalic Acid Monosodium Salt

The monosodium salt is typically prepared by neutralizing the synthesized 5-Sulfoisophthalic
acid.

e Neutralization: The sulfonated product is cooled to 100-130°C and then neutralized by the
addition of an alkali, such as sodium hydroxide.[7][8]

« |solation: The resulting monosodium salt is isolated through centrifugation.[7]

 Purification: The isolated solid is then washed with water and centrifuged again to remove
any remaining impurities. The product is subsequently hot-melted, refined, and dried.[7]
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Process Visualization

The following diagrams illustrate the key processes involved in the synthesis of 5-
Sulfoisophthalic acid and its monosodium salt.
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Caption: Synthesis pathway of 5-Sulfoisophthalic Acid.
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Caption: Preparation of 5-Sulfoisophthalic Acid Monosodium Salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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